1-(2,3-dimethoxybenzoyl)-4-(4-methylbenzyl)piperazine oxalate

• IUPAC Name: (2,3-dimethoxyphenyl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C21H26N2O3.C2H2O4/c1-16-7-9-17(10-8-16)15-22-11-13-23(14-12-22)21(24)18-5-4-6-19(25-2)20(18)26-3;3-1(4)2(5)6/h4-10H,11-15H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: ZLJMFSSJLCGPRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H28N2O7
• Molecular Weight: 444.5 g/mol

Description

1-(2,3-dimethoxybenzoyl)-4-(4-methylbenzyl)piperazine oxalate is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as DM-BP or 2C-B-4-Methylpiperazine. It is a derivative of the 2C-B compound, which is a psychedelic drug that is known for its hallucinogenic effects. However, the focus of

Mechanism of Action

The mechanism of action of DM-BP is not well understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is a serotonin receptor in the brain. This receptor is known to play a role in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
DM-BP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which is believed to be responsible for its hallucinogenic effects. DM-BP has also been shown to increase heart rate and blood pressure in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using DM-BP in lab experiments is that it is a well-characterized compound with a known structure and properties. This makes it a useful reference compound for analytical chemistry studies. However, one limitation of using DM-BP is that its effects on the central nervous system are not well understood. This makes it difficult to interpret the results of studies that use DM-BP as a research tool.

Future Directions

There are several future directions for research involving DM-BP. One area of interest is the development of new analytical methods for the detection and quantification of DM-BP and related compounds. Another area of interest is the investigation of the effects of DM-BP on the serotonin system in the brain. This could lead to a better understanding of the mechanisms of action of DM-BP and related compounds. Additionally, there is potential for the development of new drugs based on the structure of DM-BP that could have therapeutic applications.

Synthesis Methods

The synthesis of DM-BP involves the reaction of 2,3-dimethoxybenzoyl chloride with 4-methylbenzylpiperazine in the presence of a base such as triethylamine. The resulting compound is then treated with oxalic acid to form the oxalate salt of DM-BP. This synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

DM-BP has been used in several scientific studies as a research tool. It is commonly used as a reference compound in analytical chemistry studies to identify and quantify other compounds. DM-BP has also been used in studies investigating the effects of drugs on the central nervous system. For example, one study used DM-BP to investigate the effects of the drug methamphetamine on the serotonin system in the brain.